Cas no 497161-00-9 (1H-Isoindole-1,3(2H)-dione, 2-(4-iodo-2,2-dimethylbutyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(4-iodo-2,2-dimethylbutyl)-
• CAS No: 497161-00-9
• MF: C₁₄H₁₆INO₂
• MW: 357.186816215515
• CID: 1531187
• Update Time: 2024-08-24

1H-Isoindole-1,3(2H)-dione, 2-(4-iodo-2,2-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(4-iodo-2,2-dimethylbutyl)-

• Inchi： 1S/C14H16INO2/c1-14(2,7-8-15)9-16-12(17)10-5-3-4-6-11(10)13(16)18/h3-6H,7-9H2,1-2H3
• InChI Key： FSLDZWUJXVUZMV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(C)(C)CCI

Computed Properties

• Exact Mass: 357.02218

Experimental Properties

• Density: 1.587±0.06 g/cm3(Predicted)
• Boiling Point: 401.5±28.0 °C(Predicted)
• PSA: 37.38
• pka: -2.14±0.20(Predicted)